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Compound of Interest

Compound Name: 3-Methoxytyramine sulfate-d4

Cat. No.: B12410565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 3-Methoxytyramine sulfate-d4. The following procedural guidance is

designed to ensure the safety of laboratory personnel and compliance with standard safety

regulations.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 3-Methoxytyramine sulfate-d4 is not readily

available, data from analogous compounds, such as its hydrochloride salt and related

chemicals, indicate the following potential hazards. A conservative approach to handling is

strongly recommended.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.[1]

Acute Aquatic Hazard Category 3 H402: Harmful to aquatic life.

Chronic Aquatic Hazard Category 3
H412: Harmful to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Methoxytyramine sulfate-d4 to

minimize exposure risk. The required level of protection may vary based on the experimental

conditions and scale of work.

Recommended PPE for Handling 3-Methoxytyramine sulfate-d4
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Protection Type Specification Rationale

Eye/Face Protection
Chemical splash goggles or a

full-face shield.[2]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection Nitrile or neoprene gloves.[3]

Provides a barrier against skin

contact, which can cause

irritation. Gloves must be

inspected before use and

removed properly to avoid

contamination.

Body Protection

A lab coat is mandatory. For

larger quantities or potential for

splashing, chemical-resistant

coveralls (e.g., Tychem 2000)

are recommended.[3]

Protects skin from accidental

contact and contamination of

personal clothing.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available or

if there is a risk of aerosol

generation, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and acid gases should be

used.[2]

Prevents inhalation of the

compound, which may cause

respiratory tract irritation.

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is crucial for minimizing risks associated with 3-
Methoxytyramine sulfate-d4.

Step-by-Step Handling Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.
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Gather all necessary materials, including the chemical, solvents, glassware, and waste

containers, and place them inside the fume hood.

Verify that an emergency eyewash station and safety shower are accessible and

operational.

Personal Protective Equipment (PPE) Donning:

Put on a lab coat, followed by safety goggles and any additional face protection.

Don the appropriate gloves, ensuring they are free of defects.

Chemical Handling:

Perform all weighing and transferring of the solid compound within the fume hood to

contain any dust.

If creating a solution, slowly add the compound to the solvent to avoid splashing.

Keep containers tightly closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly dispose of all waste as outlined in the disposal plan below.

Remove PPE in the correct order to prevent self-contamination (gloves first, then

goggles/face shield, and finally the lab coat).

Wash hands thoroughly with soap and water after handling the material and before leaving

the laboratory.[2]

Disposal Plan
Proper disposal of 3-Methoxytyramine sulfate-d4 and its associated waste is essential to

prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation and Disposal Protocol:

Solid Waste:

All solid waste contaminated with 3-Methoxytyramine sulfate-d4 (e.g., weighing paper,

contaminated gloves, pipette tips) should be placed in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste:

Solutions containing 3-Methoxytyramine sulfate-d4 should be collected in a sealed,

labeled hazardous waste container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

Used deuterated solvents should be kept separate.[4]

Container Disposal:

Empty containers that held 3-Methoxytyramine sulfate-d4 should be triple-rinsed with an

appropriate solvent. The rinsate should be collected as hazardous liquid waste.

After rinsing, the container can be disposed of according to institutional guidelines for

decontaminated glassware or plastic.

Waste Labeling and Storage:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("3-Methoxytyramine sulfate-d4"), and the associated hazards (e.g.,

"Toxic," "Irritant").

Waste containers should be stored in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Final Disposal:

All hazardous waste must be disposed of through the institution's Environmental Health

and Safety (EHS) office or a certified hazardous waste disposal company.
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Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Response Protocols

Incident Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1]

Spill

Evacuate the immediate area. If the spill is small

and you are trained to do so, contain the spill

with an inert absorbent material and place it in a

sealed container for disposal. For large spills,

evacuate the area and contact your institution's

EHS department.

Process Flow for Safe Handling and Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://isotope.com/product/attachment/DLM-2739-PK/SDS%20-%20DLM-2739.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 3-Methoxytyramine sulfate-d4

1. Preparation
- Verify fume hood
- Gather materials

- Check safety equipment

End: Process Complete

2. Don PPE
- Lab coat

- Goggles/Face shield
- Gloves

3. Chemical Handling
- Work in fume hood

- Weigh and transfer carefully
- Keep containers closed

4. Post-Handling
- Decontaminate surfaces

- Segregate waste
- Doff PPE correctly

Emergency Event
(Spill or Exposure)

Potential Incident

5. Waste Disposal
- Label waste containers

- Store in designated area
- Arrange for EHS pickup

6. Personal Hygiene
- Wash hands thoroughly

Execute Emergency Protocol
- Skin/Eye flush

- Evacuate
- Notify EHS

After securing area

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Methoxytyramine sulfate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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